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Compound of Interest

Compound Name:
(1-Methylpyrrolidin-3-

yl)methanamine

Cat. No.: B088376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1-Methylpyrrolidin-3-yl)methanamine is a versatile saturated heterocyclic amine that serves

as a crucial building block in medicinal chemistry and drug discovery. Its pyrrolidine scaffold is

a key feature in a variety of biologically active compounds. The presence of both a secondary

amine within the ring and a primary exocyclic amine provides two points for chemical

modification, making it an attractive starting material for the synthesis of diverse compound

libraries. This document provides detailed guidelines for the safe handling, storage, and

application of (1-Methylpyrrolidin-3-yl)methanamine in a laboratory setting.

Physicochemical Properties
(1-Methylpyrrolidin-3-yl)methanamine is a flammable and corrosive liquid. A summary of its

key physicochemical properties is provided below.
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Property Value Source

Molecular Formula C₆H₁₄N₂ PubChem[1][2]

Molecular Weight 114.19 g/mol PubChem[1]

CAS Number 13005-11-3 PubChem[1]

Appearance Colorless to light yellow liquid General chemical knowledge

Boiling Point

Not explicitly available, but

expected to be in the range of

similar amines

General chemical knowledge

Density Not explicitly available General chemical knowledge

Safety, Handling, and Storage
Hazard Summary
(1-Methylpyrrolidin-3-yl)methanamine is classified as a hazardous substance. Key hazards

include:

Flammable liquid and vapor (H226)[1]

Causes severe skin burns and eye damage (H314)[1]

Harmful if swallowed or inhaled[3]

Stench[4]

Personal Protective Equipment (PPE)
Due to its corrosive and flammable nature, appropriate PPE must be worn at all times when

handling this compound.
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PPE Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection
Flame-retardant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated fume hood. If the

concentration in the air is high, a respirator with

an appropriate cartridge for organic vapors

should be used.

Storage Guidelines
Proper storage is crucial to maintain the integrity of (1-Methylpyrrolidin-3-yl)methanamine
and to ensure laboratory safety.

Condition Guideline Rationale

Temperature Store in a cool, dry place.
To prevent degradation and

reduce vapor pressure.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent oxidation and

reaction with atmospheric

moisture and carbon dioxide.

Container

Keep container tightly closed

in a well-ventilated place.[1][3]

[4]

To prevent contamination and

evaporation.

Incompatible Materials

Store away from strong

oxidizing agents and strong

acids.[4]

To prevent vigorous and

potentially dangerous

reactions.

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

[1][3][4]

To prevent fire and explosion.
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First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Application Notes
(1-Methylpyrrolidin-3-yl)methanamine is a valuable building block for the synthesis of

pharmaceutical compounds, particularly those targeting G-protein coupled receptors (GPCRs)

such as CXCR4 and opioid receptors. The pyrrolidine moiety can impart favorable

pharmacokinetic properties to a molecule, including improved solubility and metabolic stability.

Workflow for Use in a Typical N-Acylation Reaction:
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Preparation

Reaction

Work-up and Purification

Equilibrate (1-Methylpyrrolidin-3-yl)methanamine
and solvent to reaction temperature

under inert atmosphere

Add non-nucleophilic base
(e.g., triethylamine) to the amine solution

Prepare solution of acylating agent
(e.g., acid chloride) in anhydrous solvent

Slowly add acylating agent
solution to the reaction mixture at 0°C

Allow reaction to warm to room temperature
and stir until completion (monitor by TLC/LC-MS)

Quench the reaction
with an aqueous solution (e.g., NaHCO₃)

Extract the product into an
organic solvent (e.g., dichloromethane)

Dry the organic layer (e.g., with Na₂SO₄),
filter, and concentrate under reduced pressure

Purify the crude product
(e.g., by column chromatography)

Click to download full resolution via product page

Figure 1. General workflow for the N-acylation of (1-Methylpyrrolidin-3-yl)methanamine.
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Experimental Protocols
The following is a representative protocol for the N-acylation of the primary amine of (1-
Methylpyrrolidin-3-yl)methanamine. This procedure should be performed by trained

personnel in a properly equipped laboratory.

N-Acylation with Benzoyl Chloride
Materials:

(1-Methylpyrrolidin-3-yl)methanamine

Benzoyl chloride

Triethylamine (TEA)

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary

evaporator

Silica gel for column chromatography

Eluent for chromatography (e.g., a gradient of methanol in dichloromethane)

Procedure:

In a round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve (1-
Methylpyrrolidin-3-yl)methanamine (1.0 eq) in anhydrous DCM.

Add triethylamine (1.2 eq) to the solution and cool the mixture to 0°C in an ice bath.
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Slowly add a solution of benzoyl chloride (1.1 eq) in anhydrous DCM to the stirred reaction

mixture via a dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃

solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with DCM (2 x volume of the aqueous layer).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a suitable eluent

system to yield the desired N-benzoyl-(1-methylpyrrolidin-3-yl)methanamine.

Stability and Degradation
While specific quantitative stability data for (1-Methylpyrrolidin-3-yl)methanamine is not

readily available in the literature, related aminopyrrolidine derivatives are known to be sensitive

to oxidation and reaction with atmospheric carbon dioxide. Amines, in general, can undergo

degradation through oxidation, which can be accelerated by light and heat.

Based on the stability of similar compounds, it is recommended to handle and store (1-
Methylpyrrolidin-3-yl)methanamine under an inert atmosphere and protected from light to

minimize degradation. For long-term storage, refrigeration at 2-8°C is advisable.

Safe Handling and Storage Workflow:
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Handling Protocol

Receive Compound

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials and Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified Fume Hood

Use under Inert Atmosphere
(Nitrogen or Argon)

Dispense Required Amount

Tightly Seal Container After Use Dispose of Waste According to
Institutional and Local Regulations

Waste

Return to Storage

Click to download full resolution via product page

Figure 2. Workflow for the safe handling and storage of (1-Methylpyrrolidin-3-
yl)methanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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